Cas no 934739-29-4 (Karavilagenin D)

• Product Name: Karavilagenin D
• CAS No: 934739-29-4
• Molecular Formula: C₃₀H₄₆O₄
• Molecular Weight: 470.68400
• CID: 837435
• PubChem ID: 57330179

Karavilagenin D Properties

Names and Identifiers

• Karavilagenin D
• (1R,4S,5S,8R,9R,12S,13S,16S)-16-Hydroxy-8-[(2R,4E)-6-hydroxy-6-methyl-4-hepten-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.0^1,13.0^4,12.0^5,9]nonadec-2-en-19-one
• [ "" ]
• HY-111070
• (1R,4S,5S,8R,9R,12S,13S,16S)-16-hydroxy-8-[(E,2R)-6-hydroxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-19-one
• 934739-29-4
• AKOS040761944
• CS-0034148
• FS-9172
• (-)-Karavilagenin D
• (1R,4S,5S,8R,9R,12S,13S,16S)-16-hydroxy-8-((E,2R)-6-hydroxy-6-methylhept-4-en-2-yl)-5,9,17,17-tetramethyl-18-oxapentacyclo(10.5.2.01,13.04,12.05,9)nonadec-2-en-19-one
• DA-64712

• InChIKey： CUJVAMKVNDHSSR-DLGSBZDHSA-N
• Inchi： InChI=1S/C30H46O4/c1-19(9-8-14-25(2,3)33)20-12-15-28(7)21-13-16-30-22(10-11-23(31)26(30,4)5)29(21,24(32)34-30)18-17-27(20,28)6/h8,13-14,16,19-23,31,33H,9-12,15,17-18H2,1-7H3/b14-8+/t19-,20-,21+,22+,23+,27-,28+,29+,30-/m1/s1
• SMILES： CC(CC=CC(C)(C)O)C1CCC2(C1(CCC34C2C=CC5(C3CCC(C5(C)C)O)OC4=O)C)C

Computed Properties

• Exact Mass: 470.34000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 470.33960994g/mol
• Heavy Atom Count: 34
• Complexity: 932
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 5.82120
• PSA: 66.76000
• Boiling Point: 595.8±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.8 mmHg at 25°C
• Flash Point: 188.0±23.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins